Cas no 2137772-14-4 (3-(Cyclohexyloxy)-2,2-difluoropropanoic acid)

• Product Name: 3-(Cyclohexyloxy)-2,2-difluoropropanoic acid
• CAS No: 2137772-14-4
• MF: C₉H₁₄F₂O₃
• MW: 208.202470302582
• CID: 6349550
• PubChem ID: 165717762
• Update Time: 2025-10-29

3-(Cyclohexyloxy)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexyloxy)-2,2-difluoropropanoic acid
• 2137772-14-4
• EN300-787861
• 3-(Cyclohexyloxy)-2,2-difluoropropanoic acid

• Inchi： 1S/C9H14F2O3/c10-9(11,8(12)13)6-14-7-4-2-1-3-5-7/h7H,1-6H2,(H,12,13)
• InChI Key： XBLAVKHHJBFGIM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(COC1CCCCC1)F

Computed Properties

• Exact Mass: 208.09110063g/mol
• Monoisotopic Mass: 208.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(Cyclohexyloxy)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(Cyclohexyloxy)-2,2-difluoropropanoic acid (CAS No. 2137772-14-4)

3-(Cyclohexyloxy)-2,2-difluoropropanoic acid (CAS No. 2137772-14-4) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its cyclohexyl ether and difluoromethyl functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Its molecular structure, combining lipophilic and polar motifs, enables diverse applications, particularly in drug discovery and material science.

The growing interest in fluorinated compounds like 3-(Cyclohexyloxy)-2,2-difluoropropanoic acid stems from their ability to modulate bioavailability and metabolic stability. Researchers frequently explore such molecules for their potential in designing enzyme inhibitors and prodrugs, addressing challenges like drug resistance and poor solubility. With the rise of AI-driven drug discovery, this compound has also been flagged in computational screenings for its hydrogen-bonding capacity and steric effects, aligning with trends in fragment-based drug design.

From a synthetic perspective, CAS No. 2137772-14-4 serves as a versatile building block. Its difluoropropanoic acid moiety is pivotal for introducing fluorine atoms into target molecules, a strategy increasingly adopted to enhance binding affinity in kinase inhibitors and GPCR-targeted therapies. Recent publications highlight its utility in peptide mimetics, where fluorination improves proteolytic stability—a hot topic in biologics optimization.

Environmental and regulatory considerations further elevate the relevance of this compound. As industries shift toward green chemistry, the demand for eco-friendly fluorination methods has surged. 3-(Cyclohexyloxy)-2,2-difluoropropanoic acid exemplifies how targeted fluorination can reduce toxicity profiles compared to traditional polyfluorinated analogs, resonating with sustainable pharmaceutical manufacturing initiatives.

Analytical characterization of CAS No. 2137772-14-4 typically involves NMR spectroscopy and mass spectrometry, with its 19F-NMR signals providing distinct fingerprints for quality control. These techniques are critical for ensuring batch consistency, especially given the compound’s role in high-purity intermediates for clinical candidates. Discussions in patent literature often cite its synthetic routes, reflecting its commercial importance.

In conclusion, 3-(Cyclohexyloxy)-2,2-difluoropropanoic acid represents a convergence of innovation in medicinal chemistry and process optimization. Its applications span from small-molecule therapeutics to advanced materials, driven by the persistent demand for fluorinated scaffolds. As research continues to uncover its potential, this compound remains a focal point for both academic and industrial laboratories worldwide.